Cas no 3338-04-3 (2H-Azepine,7-ethyl-3,4,5,6-tetrahydro-)

• Product Name: 2H-Azepine,7-ethyl-3,4,5,6-tetrahydro-
• CAS No: 3338-04-3
• MF: C₈H₁₅N
• MW: 125.211402177811
• CID: 319234
• PubChem ID: 11970279
• Update Time: 2025-04-19

2H-Azepine,7-ethyl-3,4,5,6-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 2H-Azepine,7-ethyl-3,4,5,6-tetrahydro-
• 2H-Azepine, 7-ethyl-3,4,5,6-tetrahydro-; 7-Ethyl-3,4,5,6-tetrahydro-2H-azepine
• 2H-Azepine, 7-ethyl-3,4,5,6-tetrahydro-
• DTXSID30187010
• 3338-04-3
• 7-Ethyl-3,4,5,6-tetrahydro-2H-azepine

• Inchi： 1S/C8H15N/c1-2-8-6-4-3-5-7-9-8/h2-7H2,1H3
• InChI Key： KOMGPNGZQBIGFV-UHFFFAOYSA-N
• SMILES： N1CCCCCC=1CC

Computed Properties

• Exact Mass: 125.12055
• Monoisotopic Mass: 125.120449
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.4
• XLogP3: 1.2

Experimental Properties

• Density: 0.91
• Boiling Point: 173.3°Cat760mmHg
• Flash Point: 49.8°C
• Refractive Index: 1.494
• PSA: 12.36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepines Azepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepines